Cas no 442549-60-2 (Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate)

Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate is a fluorinated and brominated quinoline derivative with a methoxy and ester functional group. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules due to its halogenated and electron-rich quinoline core. The presence of bromine and fluorine enhances reactivity for further functionalization, while the methoxy and ester groups provide additional sites for modification. Its structural features make it valuable in the development of pharmaceuticals, agrochemicals, and materials science research. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications.

Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate structure

442549-60-2 structure

Product Name:Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate

CAS No:442549-60-2

MF:C₁₂H₉BrFNO₃

MW:314.107166051865

CID:2643002

PubChem ID:53419807

Update Time:2025-06-08

Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 8-BROMO-6-FLUORO-4-METHOXYQUINOLINE-2-CARBOXYLATE
- SB72969
- Methyl 8-bromo-6-fluoro-4-methoxy-2-quinolinecarboxylate
- METHYL8-BROMO-6-FLUORO-4-METHOXYQUINOLINE-2-CARBOXYLATE
- EN300-7441628
- 8-Bromo-6-fluoro-4-methoxy-quinoline-2-carboxylic acid methyl ester
- DB-387010
- SCHEMBL4991945
- SSA54960
- AQDMZIQDJNENRB-UHFFFAOYSA-N
- 442549-60-2
- Z1813611546
- Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate
- Inchi： 1S/C12H9BrFNO3/c1-17-10-5-9(12(16)18-2)15-11-7(10)3-6(14)4-8(11)13/h3-5H,1-2H3
- InChI Key： AQDMZIQDJNENRB-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C(C=C(C(=O)OC)N=C21)OC)F

Computed Properties

Exact Mass: 312.97498Da
Monoisotopic Mass: 312.97498Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 48.4Å²

Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate Pricemore >>

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Alichem	A189007273-1g	Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate	442549-60-2	95%	1g	$868.60	2023-09-01
Chemenu	CM143797-1g	methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate	442549-60-2	95%	1g	$1000	2021-08-05
Chemenu	CM143797-1g	methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate	442549-60-2	95%	1g	$***	2023-05-30
Crysdot LLC	CD11122998-1g	Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate	442549-60-2	95+%	1g	$1062	2024-07-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736088-1g	Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate	442549-60-2	98%	1g	￥7224.00	2024-05-13
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